Cas no 433919-21-2 (3-Methyl-4-nitrophenyl 4-methylbenzene-1-sulfonate)

• Product Name: 3-Methyl-4-nitrophenyl 4-methylbenzene-1-sulfonate
• CAS No: 433919-21-2
• MF: C₁₄H₁₃NO₅S
• MW: 307.321722745895
• CID: 5808985
• PubChem ID: 21063186
• Update Time: 2025-11-01

3-Methyl-4-nitrophenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-nitrophenyl 4-methylbenzene-1-sulfonate
• EN300-37153225
• SCHEMBL5981655
• 433919-21-2
• 3-Methyl-4-nitrophenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H13NO5S/c1-10-3-6-13(7-4-10)21(18,19)20-12-5-8-14(15(16)17)11(2)9-12/h3-9H,1-2H3
• InChI Key： RIEAOMUOOUWSAD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1=CC=C(C(C)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.05144369g/mol
• Monoisotopic Mass: 307.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 97.6Ų

Additional information on 3-Methyl-4-nitrophenyl 4-methylbenzene-1-sulfonate

Professional Introduction to 3-Methyl-4-nitrophenyl 4-methylbenzene-1-sulfonate (CAS No. 433919-21-2)

3-Methyl-4-nitrophenyl 4-methylbenzene-1-sulfonate, identified by its Chemical Abstracts Service number (CAS No. 433919-21-2), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its nitro and sulfonate functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 3-Methyl-4-nitrophenyl 4-methylbenzene-1-sulfonate consists of a benzene ring substituted with a methyl group at the 3-position and another methyl group at the 4-position, further modified by a nitro group at the 4-position and a sulfonate group at the 1-position. This arrangement imparts distinct reactivity and solubility characteristics, making it a versatile building block in organic synthesis.

In recent years, research has highlighted the potential applications of this compound in the development of novel pharmaceuticals. The nitro group, in particular, serves as a versatile handle for further functionalization, enabling the synthesis of more complex molecules. For instance, studies have demonstrated its utility in constructing heterocyclic compounds, which are known for their broad spectrum of biological activities.

One of the most compelling aspects of 3-Methyl-4-nitrophenyl 4-methylbenzene-1-sulfonate is its role as an intermediate in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds with well-documented pharmacological properties, including antimicrobial, anti-inflammatory, and antiviral activities. The sulfonate moiety in this compound provides a direct pathway to these derivatives, facilitating the development of new therapeutic agents.

Moreover, the presence of both methyl and nitro groups on the benzene ring enhances the electrophilic nature of the compound, making it more susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. Such reactions allow for the efficient construction of carbon-carbon bonds, a key step in creating complex molecular architectures.

Recent advancements in green chemistry have also explored the use of 3-Methyl-4-nitrophenyl 4-methylbenzene-1-sulfonate as a sustainable building block. Researchers have investigated its use in catalytic processes that minimize waste and reduce energy consumption. These efforts align with the growing emphasis on environmentally friendly synthetic methodologies in the pharmaceutical industry.

The compound's solubility profile is another area of interest. Due to its sulfonate group, it exhibits good solubility in polar solvents, which is advantageous for both synthetic and pharmaceutical applications. This solubility makes it easier to handle and process, improving overall reaction yields and purity.

In conclusion, 3-Methyl-4-nitrophenyl 4-methylbenzene-1-sulfonate (CAS No. 433919-21-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for synthesizing complex bioactive molecules. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug discovery is likely to grow.